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Compound of Interest

2-((Thiazol-2-
Compound Name:

ylamino)methyl)phenol
CAS No.: 13159-88-1
Cat. No.: B3097737

Get Quote

Understanding the intrinsic hazards of a compound is the foundation of its safe handling and

disposal. 2-((Thiazol-2-ylamino)methyl)phenol is not a benign substance; its hazard profile
necessitates that it be treated as regulated hazardous waste. The causality for these stringent
disposal protocols stems directly from its known health effects.

According to its Safety Data Sheet (SDS), this compound is classified under the Globally
Harmonized System (GHS) with the following hazards[1]:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.

These classifications mandate that the compound and any materials contaminated with it
cannot enter standard waste streams (trash or sewer) due to risks of acute toxicity to human
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health and potential harm to aquatic life.[2] The core principle of this guide is containment and
controlled disposal via an approved hazardous waste facility.

Summary of Hazard Information

Hazard

o GHS Code Description GHS Pictogram
Classification

H302: Harmful if

Acute Toxicity, Oral Category 4
swallowed

H315: Causes skin

Skin Irritation Category 2 L
irritation

) H318: Causes serious
Serious Eye Damage Category 1
eye damage

) o H335: May cause
Respiratory Irritation Category 3 ) o
respiratory irritation

Pre-Disposal Operations: Safe Handling and Waste
Segregation

Proper disposal begins with correct handling during use. The required personal protective
equipment (PPE) for handling this compound is also the minimum requirement for handling its
waste.

Required Personal Protective Equipment (PPE)

Adherence to the precautionary statement P280 is mandatory: "Wear protective
gloves/protective clothing/eye protection/face protection™[1].

e Hand Protection: Wear nitrile gloves. For tasks with a higher risk of splash or when handling
concentrated forms, consider thicker gloves or double-gloving.[3] Contaminated gloves must
be disposed of as hazardous waste.

o Eye and Face Protection: Use chemical safety goggles. If there is a significant risk of
splashing, a face shield should be worn in addition to goggles.
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o Skin and Body Protection: A fully buttoned lab coat must be worn. Ensure clothing covers the
arms and legs.[3]

» Ventilation: All handling of the solid compound or solutions should occur within a certified
chemical fume hood to mitigate respiratory exposure.[4][5]

Waste Segregation

Never mix hazardous waste with non-hazardous waste. Create designated, clearly labeled
waste containers for each type of waste generated. Incompatible chemicals must never be
mixed in the same waste container.[6] For 2-((Thiazol-2-ylamino)methyl)phenol, waste
should be segregated from strong oxidizing agents and strong bases.[7]

Step-by-Step Disposal Protocols

The guiding directive for disposal is precautionary statement P501: "Dispose of
contents/container to an approved waste disposal plant."[1] This means all waste streams
containing this chemical must be collected, labeled, and managed by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.

Protocol 3.1: Disposal of Unused or Expired Solid
Compound
o Container: Keep the chemical in its original, tightly sealed container where possible. Ensure

the manufacturer's label is intact and legible.

o Labeling: If the original container is compromised or the label is damaged, transfer the solid
to a new, compatible container. Affix a completed hazardous waste label, clearly identifying
the contents as "Hazardous Waste: 2-((Thiazol-2-ylamino)methyl)phenol" and listing its
hazards (Toxic, Irritant, Corrosive to eyes).

o Storage: Store the sealed container in a designated hazardous waste satellite accumulation
area. This area should be secure, well-ventilated, and provide secondary containment.[6]

» Pickup: Arrange for waste pickup through your institution's EHS department.
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Protocol 3.2: Disposal of Contaminated Labware and
Debris

This category includes items such as gloves, weigh boats, pipette tips, and paper towels that

are contaminated with the compound.

Collection: Place all contaminated solid waste into a designated, puncture-resistant container
lined with a heavy-duty plastic bag.[5][6]

Labeling: Label the container clearly as "Hazardous Waste" with the chemical name.

Sealing: When the container is full, securely seal the inner bag and close the container lid.
Do not overfill.

Storage and Pickup: Store the container in the designated hazardous waste area and
arrange for pickup.

Protocol 3.3: Disposal of Liquid Waste (Aqueous and
Organic Solutions)

Solutions containing 2-((Thiazol-2-ylamino)methyl)phenol must be collected as hazardous

liquid waste. Under no circumstances should this waste be poured down the sink.[2][5]

Container: Use a dedicated, leak-proof, and shatter-proof container (e.g., a plastic-coated
glass or polyethylene bottle) with a secure screw-top cap.

Labeling: Attach a hazardous waste label. List all chemical constituents, including solvents
and the solute, with their approximate concentrations.

Collection: Keep the waste container closed except when adding waste.[6] Use a funnel to
prevent spills. Do not fill the container beyond 90% capacity to allow for expansion.

Storage and Pickup: Store the container in secondary containment within the designated
hazardous waste area. Arrange for pickup by EHS.

Disposal Workflow Diagram
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The following diagram outlines the decision-making process for the proper disposal of waste
generated from working with 2-((Thiazol-2-ylamino)methyl)phenol.

Disposal Workflow for 2-((Thiazol-2-ylamino)methyl)phenol
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Caption: Decision workflow for waste segregation and disposal.

Emergency Procedures: Spill Management
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In the event of a spill, immediate and correct action is crucial to prevent exposure and
environmental contamination.

o Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the area if the
spill is large or in a poorly ventilated space.

e Secure the Area: Restrict access to the spill area. If flammable solvents are involved,
eliminate all sources of ignition.[2]

o Don PPE: Before attempting cleanup, don the appropriate PPE as described in Section 2,
including respiratory protection if necessary.

o Contain and Absorb: For solid spills, carefully sweep or scoop the material to minimize dust
generation and place it into a labeled hazardous waste container.[4] For liquid spills, cover
with an inert absorbent material (e.g., vermiculite, dry sand).

o Clean Up: Once absorbed, scoop the material into a designated hazardous waste container.

» Decontaminate: Wipe the spill area with an appropriate solvent or soap and water. All
cleaning materials must be disposed of as hazardous waste.[8]

» Report: Report the incident to your supervisor and EHS department, following institutional
protocols.

By adhering to these detailed procedures, researchers and laboratory professionals can ensure
that the disposal of 2-((Thiazol-2-ylamino)methyl)phenol is managed with the highest
standards of safety and environmental stewardship, reinforcing the integrity and
trustworthiness of their scientific operations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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